4-(5-Bromo-6-methylpyridin-2-yl)-2,6-dimethylmorpholine

• IUPAC Name: 4-(5-bromo-6-methylpyridin-2-yl)-2,6-dimethylmorpholine
• InChI: InChI=1S/C12H17BrN2O/c1-8-6-15(7-9(2)16-8)12-5-4-11(13)10(3)14-12/h4-5,8-9H,6-7H2,1-3H3
• InChI Key: SPWADGJSOMAIHH-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C2=NC(=C(C=C2)Br)C
• Molecular Formula: C12H17BrN2O
• Molecular Weight: 285.18 g/mol

Description

4-(5-Bromo-6-methylpyridin-2-yl)-2,6-dimethylmorpholine is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. It is a heterocyclic organic compound that contains a pyridine ring, a bromine atom, and a morpholine ring. This compound has various properties that make it suitable for use in scientific research.

Mechanism of Action

The mechanism of action of 4-(5-Bromo-6-methylpyridin-2-yl)-2,6-dimethylmorpholine is not well understood. However, it has been reported to interact with biological molecules such as enzymes and receptors, which suggests that it may have biological activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(5-Bromo-6-methylpyridin-2-yl)-2,6-dimethylmorpholine have not been extensively studied. However, it has been reported to exhibit antimicrobial activity, which suggests that it may have an effect on bacterial cells.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(5-Bromo-6-methylpyridin-2-yl)-2,6-dimethylmorpholine in lab experiments include its availability, ease of synthesis, and potential biological activity. However, its limitations include the lack of extensive studies on its biochemical and physiological effects and the need for further research to fully understand its mechanism of action.

Future Directions

There are various future directions for the use of 4-(5-Bromo-6-methylpyridin-2-yl)-2,6-dimethylmorpholine in scientific research. These include:
1. Further studies to understand its mechanism of action and biological activity.
2. Synthesis of derivatives of 4-(5-Bromo-6-methylpyridin-2-yl)-2,6-dimethylmorpholine with improved biological activity.
3. Development of new antibiotics based on the antimicrobial activity of 4-(5-Bromo-6-methylpyridin-2-yl)-2,6-dimethylmorpholine.
4. Use of 4-(5-Bromo-6-methylpyridin-2-yl)-2,6-dimethylmorpholine as a ligand in coordination chemistry.
5. Synthesis of fluorescent dyes based on 4-(5-Bromo-6-methylpyridin-2-yl)-2,6-dimethylmorpholine.
In conclusion, 4-(5-Bromo-6-methylpyridin-2-yl)-2,6-dimethylmorpholine is a synthetic compound that has potential applications in various fields of scientific research. Its ease of synthesis, availability, and potential biological activity make it a promising candidate for further studies. However, further research is needed to fully understand its mechanism of action and biological effects.

Synthesis Methods

The synthesis of 4-(5-Bromo-6-methylpyridin-2-yl)-2,6-dimethylmorpholine involves the reaction of 5-bromo-6-methylpyridin-2-amine with 2,6-dimethylmorpholine in the presence of a suitable solvent and a catalyst. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The yield of the product can be improved by optimizing the reaction conditions.

Scientific Research Applications

4-(5-Bromo-6-methylpyridin-2-yl)-2,6-dimethylmorpholine has various potential applications in scientific research. It can be used as a building block for the synthesis of other compounds that have biological activity. It has been reported to exhibit antimicrobial activity, which makes it a potential candidate for the development of new antibiotics. It can also be used as a ligand in coordination chemistry and as a precursor for the synthesis of fluorescent dyes.